Cas no 29474-11-1 (1-Cyclohexene-1-methanol, 2-methyl-)

• Product Name: 1-Cyclohexene-1-methanol, 2-methyl-
• CAS No: 29474-11-1
• Molecular Formula: C₈H₁₄O
• Molecular Weight: 126.19616
• CID: 1438968
• PubChem ID: 565411

1-Cyclohexene-1-methanol, 2-methyl- Properties

Names and Identifiers

• 1-Cyclohexene-1-methanol, 2-methyl-
• (2-methylcyclohexen-1-yl)methanol
• (2-METHYLCYCLOHEX-1-EN-1-YL)METHANOL
• (2-Methyl-1-cyclohexen-1-yl)methanol #
• EN300-7462035
• (2-methyl-cyclohex-1-enyl)-methanol
• 1-Hydroxymethyl-2-methyl-1-cyclohexene
• DB-093826
• 29474-11-1
• HQJRTBCIHIBGOB-UHFFFAOYSA-N
• DTXSID70340526
• SCHEMBL6539087

• InChIKey： HQJRTBCIHIBGOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O/c1-7-4-2-3-5-8(7)6-9/h9H,2-6H2,1H3
• SMILES： CC1=C(CCCC1)CO

Computed Properties

• Exact Mass: 126.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.104465066g/mol
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols